1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine

• IUPAC Name: (4-ethyl-3,3-dimethylpiperazin-1-yl)-(3-methylfuran-2-yl)methanone
• InChI: InChI=1S/C14H22N2O2/c1-5-16-8-7-15(10-14(16,3)4)13(17)12-11(2)6-9-18-12/h6,9H,5,7-8,10H2,1-4H3
• InChI Key: RLPUPXHFYGBZEH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1(C)C)C(=O)C2=C(C=CO2)C
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine, also known as EMFP, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine is not fully understood, but it is believed to act as a modulator of various neurotransmitters in the brain. 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine has been shown to increase the release of dopamine and serotonin, which are neurotransmitters that play a key role in regulating mood, motivation, and reward. 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that is important for learning and memory.
Biochemical and Physiological Effects:
1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine has been shown to have a variety of biochemical and physiological effects, depending on the dose and route of administration. In animal studies, 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine has been shown to have anticonvulsant, analgesic, and anxiolytic effects. 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine has also been shown to increase locomotor activity and to improve cognitive function in certain animal models. However, the exact physiological effects of 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine in humans are not yet fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine in lab experiments is its ability to modulate the activity of various neurotransmitters, making it a potentially useful tool for studying the mechanisms of neurological disorders. However, one limitation of using 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine is its relatively low potency compared to other drugs that target the same neurotransmitter systems. Additionally, the exact mechanism of action of 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine is not fully understood, which could make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine. One area of interest is the development of more potent analogs of 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine that could be used as therapeutic agents for neurological disorders. Another area of interest is the use of 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine as a probe to study protein-ligand interactions and to identify new drug targets. Additionally, further studies are needed to fully understand the physiological effects of 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine in humans, which could lead to the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine involves the reaction of 1-ethyl-2,2-dimethylpiperazine with 3-methyl-2-furoic acid chloride in the presence of a base. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine has been studied for its potential use in various scientific fields, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine has been shown to have anticonvulsant and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of epilepsy and chronic pain. In neuroscience, 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine has been studied for its ability to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which could lead to the development of new treatments for neurological disorders. In biochemistry, 1-ethyl-2,2-dimethyl-4-(3-methyl-2-furoyl)piperazine has been used as a probe to study protein-ligand interactions and to identify new drug targets.